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Compound of Interest

Compound Name: BMS-566394

Cat. No.: B1667222

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of the
ADAM17/TACE inhibitor, BMS-566394, in dimethyl sulfoxide (DMSO). Adherence to this
protocol is critical for ensuring the accurate and reproducible use of this compound in a variety
of research applications. The following sections detail the necessary materials, a step-by-step
procedure for solubilization, and recommendations for storage to maintain the integrity and
activity of the inhibitor.

Physicochemical Properties and Storage
Recommendations

A comprehensive understanding of the physicochemical properties of BMS-566394 is essential
for its proper handling and use in experimental settings. This data is summarized in the table
below.
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Property Value Source
Molecular Weight 462.43 g/mol [1]
Chemical Formula C22H21F3N404 [1]

CAS Number 503166-51-6 [1]
Appearance Solid powder

Solubility Soluble in DMSO [1]

Short term (days to weeks) at
Storage of Solid 0-4°C; Long term (months to
years) at -20°C.

Short term (days to weeks) at
Stock Solution Storage 0-4°C; Long term (months) at
-20°C.

Experimental Protocol: Preparation of a 10 mM
BMS-566394 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-566394 in DMSO. It
iIs recommended to start with a modest concentration to ensure complete solubilization.
Researchers may need to adjust the concentration based on their specific experimental
requirements and the observed solubility of the compound in their hands.

Materials:

BMS-566394 (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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e \ortex mixer
e Optional: Sonicator
Procedure:

o Equilibrate Reagents: Allow the vial of BMS-566394 powder and the DMSO to come to room
temperature before opening to prevent condensation of moisture.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of BMS-566394 powder into the tared tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.624 mg of BMS-566394.

= Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 462.43 g/mol = 0.004624 g = 4.624 mg
e Adding the Solvent:

o Using a calibrated micropipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the BMS-566394 powder. To prepare 1 mL of a 10 mM
stock solution, add 1 mL of DMSO.

e Solubilization:

o Tightly cap the tube and vortex the solution vigorously for 1-2 minutes to facilitate
dissolution.
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o Visually inspect the solution to ensure that all of the solid has dissolved and the solution is
clear.

o If the compound does not fully dissolve, you may gently warm the solution (not exceeding
37°C) or sonicate for short intervals (1-5 minutes) until the solution is clear. Caution:
Prolonged heating or sonication may degrade the compound.

» Aliquoting and Storage:

o Once the BMS-566394 is completely dissolved, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize
the number of freeze-thaw cycles, which can degrade the compound over time.

o For long-term storage, store the aliquots at -20°C. For short-term storage (a few days to a
week), the solution can be stored at 4°C.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway affected by BMS-566394 and
the experimental workflow for preparing the stock solution.
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BMS-566394 inhibits TACE-mediated cleavage of pro-TNF-a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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566394 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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